Cas no 1422462-67-6 ((z)-tert-butyl 3-(2-ethoxy-2-oxoethylidene)-4-oxopiperidine-1-carboxylate)

• Product Name: (z)-tert-butyl 3-(2-ethoxy-2-oxoethylidene)-4-oxopiperidine-1-carboxylate
• CAS No: 1422462-67-6
• MF: C₁₄H₂₁NO₅
• MW: 283.320244550705
• CID: 5039986
• Update Time: 2025-06-11

(z)-tert-butyl 3-(2-ethoxy-2-oxoethylidene)-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-ethoxy-2-oxoethylidene)-4-oxopiperidine-1-carboxylate
• (Z)-Tert-butyl 3-(2-ethoxy-2-oxoethylidene)-4-oxopiperidine-1-carboxylate
• tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)-4-oxopiperidine-1-carboxylate
• (z)-tert-butyl 3-(2-ethoxy-2-oxoethylidene)-4-oxopiperidine-1-carboxylate

• Inchi： 1S/C14H21NO5/c1-5-19-12(17)8-10-9-15(7-6-11(10)16)13(18)20-14(2,3)4/h8H,5-7,9H2,1-4H3/b10-8-
• InChI Key： OBTPHGMAUQDRTM-NTMALXAHSA-N
• SMILES： O(C(N1C/C(=C/C(=O)OCC)/C(CC1)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 433
• XLogP3: 0.9
• Topological Polar Surface Area: 72.9

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 396.1±42.0 °C at 760 mmHg
• Flash Point: 55.2±22.2 °C

(z)-tert-butyl 3-(2-ethoxy-2-oxoethylidene)-4-oxopiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (z)-tert-butyl 3-(2-ethoxy-2-oxoethylidene)-4-oxopiperidine-1-carboxylate

(Z)-tert-Butyl 3-(2-Ethoxy-2-Oxoethylidene)-4-Oxopiperidine-1-Carboxylate (CAS No. 1422462-67-6)

(Z)-tert-Butyl 3-(2-Ethoxy-2-Oxoethylidene)-4-Oxopiperidine-1-Carboxylate (CAS No. 1422462-67-6) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects.

The chemical structure of (Z)-tert-butyl 3-(2-ethoxy-2-oxoethylidene)-4-oxopiperidine-1-carboxylate is characterized by a piperidine ring with a ketone group at the 4-position and a tert-butyl carboxylate group at the 1-position. The presence of the ethoxy and oxo groups on the ethylene bridge further adds to its complexity and reactivity. The (Z) configuration of the double bond is crucial for its biological activity, as it influences the conformational flexibility and binding affinity to specific receptors.

Recent studies have highlighted the potential applications of (Z)-tert-butyl 3-(2-ethoxy-2-oxoethylidene)-4-oxopiperidine-1-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, (Z)-tert-butyl 3-(2-ethoxy-2-oxoethylidene)-4-oxopiperidine-1-carboxylate has shown promising results in neuroprotective studies. Research conducted at the University of California, San Francisco, found that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and enhancing antioxidant defenses. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of (Z)-tert-butyl 3-(2-ethoxy-2-oxoethylidene)-4-oxopiperidine-1-carboxylate typically involves multi-step reactions, including condensation, cyclization, and protection/deprotection steps. A commonly used synthetic route involves the reaction of tert-butyl piperidine carboxylate with an appropriate aldehyde or ketone in the presence of a base to form the desired intermediate, followed by further functionalization to introduce the ethoxy and oxo groups. The (Z) configuration can be achieved through stereoselective catalytic methods or by using chiral auxiliaries.

The physicochemical properties of (Z)-tert-butyl 3-(2-ethoxy-2-oxoethylidene)-4-oxopiperidine-1-carboxylate are also noteworthy. It is a solid at room temperature with a melting point ranging from 85°C to 90°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various pharmaceutical formulations, including tablets, capsules, and injectable solutions.

In terms of safety and toxicity, preliminary studies have shown that (Z)-tert-butyl 3-(2-ethoxy-2-oxyethylidene)-4-oxyopiperidine-carboxylic acid exhibits low toxicity in animal models. However, further toxicological evaluations are necessary to ensure its safety for human use. Preclinical trials have demonstrated that this compound has good bioavailability and pharmacokinetic profiles, making it a viable candidate for clinical development.

The potential applications of (Z)-tert-butyl 3-(2-Ethoxy-2-Oxoethylidene)-4-Oxopiperidine-Carboxylic Acid extend beyond its therapeutic uses. It can also serve as an important intermediate in the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a building block for the development of novel antibiotics or anticancer agents by introducing additional functional groups or modifying existing ones.

In conclusion, (Z)-tert-butyl 3-(2-Ethoxy-2-Oxoethylidene)-4-Oxopiperidine-Carboxylic Acid (CAS No. 1422462-67-6) is a versatile compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure and biological activities make it an attractive target for further investigation and development in various fields of chemistry and medicine.